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Compound of Interest

Compound Name: Binol

Cat. No.: B150571

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of 1,1'-Bi-2-
naphthol (BINOL), a chiral organic compound widely utilized in asymmetric synthesis.
Adherence to these guidelines is crucial for ensuring laboratory safety and minimizing health
risks.

Chemical Identification and Physical Properties

BINOL is a C2-symmetric biaryl compound with axial chirality, existing as stable (R)- and (S)-
enantiomers.[1] It is a white to beige powder with limited solubility in water but good solubility in
various organic solvents.[1]

Property Value Source(s)
Molecular Formula C20H1402 [1112]
Molecular Weight 286.3 g/mol [2]

Melting Point 215-218 °C [1]
Solubility Dioxane: 50 mg/mL [1]

Hazard Identification and GHS Classification
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BINOL is classified as a hazardous substance. The Globally Harmonized System (GHS)
classifications indicate risks of acute oral toxicity, skin irritation, and serious eye irritation.[2][3]
There is some variability in classifications across different suppliers, with some also noting the

potential for respiratory irritation.[2]

. . Hazard
Hazard Class GHS Classification  Signal Word
Statement(s)
o H301: Toxic if
Acute Toxicity, Oral Category 3 Danger
swallowed[2][3]
Skin ) H315: Causes skin
) o Category 2 Warning L
Corrosion/Irritation irritation[2]
Serious Eye ] H319: Causes serious
o Category 2 / 2A Warning o
Damage/Eye Irritation eye irritation[2][3]
Specific Target Organ
o ] ] H335: May cause
Toxicity (Single Category 3 Warning ) o
respiratory irritation[2]
Exposure)

Precautionary Statements: A comprehensive list of precautionary statements is associated with
these classifications, including directives for prevention, response, storage, and disposal.[2]
Key statements include P261 (Avoid breathing dust), P264 (Wash skin thoroughly after
handling), P270 (Do not eat, drink or smoke when using this product), P280 (Wear protective
gloves/protective clothing/eye protection/face protection), P301+P316 (IF SWALLOWED: Get
emergency medical help immediately), and P305+P351+P338 (IF IN EYES: Rinse cautiously
with water for several minutes. Remove contact lenses, if present and easy to do. Continue
rinsing).[2][3]

Toxicological Information

The primary toxicological concerns with BINOL are acute effects following ingestion and
irritation upon contact with skin and eyes.[2]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b150571?utm_src=pdf-body
https://chem-space.com/public/regulatory/GHS%20H%20and%20P-codes.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Binol
https://chem-space.com/public/regulatory/GHS%20H%20and%20P-codes.pdf
https://chem-space.com/public/regulatory/GHS%20H%20and%20P-codes.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Binol
https://chem-space.com/public/regulatory/GHS%20H%20and%20P-codes.pdf
https://chem-space.com/public/regulatory/GHS%20H%20and%20P-codes.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Binol
https://chem-space.com/public/regulatory/GHS%20H%20and%20P-codes.pdf
https://chem-space.com/public/regulatory/GHS%20H%20and%20P-codes.pdf
https://chem-space.com/public/regulatory/GHS%20H%20and%20P-codes.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Binol
https://www.benchchem.com/product/b150571?utm_src=pdf-body
https://chem-space.com/public/regulatory/GHS%20H%20and%20P-codes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Toxicity Data Value Species Source(s)

LD50 (Oral) > 2000 mg/kg bw Rat (female) [3]

LDLo (Lowest
) 42 mg/kg Mouse [1]
published lethal dose)

Detailed experimental protocols for the determination of this toxicological data are not publicly
available.

Experimental Protocols for Safe Handling

Adherence to strict experimental protocols is essential to mitigate the risks associated with
handling BINOL.

Engineering Controls and Personal Protective
Equipment (PPE)

o Ventilation: All handling of solid BINOL and its solutions should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood to minimize inhalation
exposure.[4][5]

o Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166
(EU) or NIOSH (US) standards.[4][6]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile) should be worn and inspected before
use. A lab coat or impervious clothing is necessary to prevent skin contact.[4][6]

o Respiratory Protection: If there is a risk of generating dust or if exposure limits are exceeded,
a NIOSH-approved respirator or equivalent should be used.[4][7]

Handling and Storage

» Handling: Avoid the formation of dust and aerosols. Use non-sparking tools and prevent fire
caused by electrostatic discharge.[6] Eating, drinking, and smoking are strictly prohibited in
areas where BINOL is handled.[5] Wash hands thoroughly after handling.[5][7]
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o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6] Keep
away from strong oxidizing agents.[1]

Emergency Procedures
First Aid Measures

« If Inhaled: Move the individual to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[6]

 In Case of Skin Contact: Immediately take off all contaminated clothing. Wash the affected
area with soap and plenty of water.[6][8] If skin irritation occurs, seek medical advice.[5]

e In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes.[6] Remove
contact lenses if present and easy to do. Continue rinsing and consult a doctor.[6]

« If Swallowed: Rinse mouth with water. Do not induce vomiting.[6] Call a poison control center
or doctor immediately.[3][6]

Accidental Release Measures

For a small spill, stop the leak if it is safe to do so.[9] Contain and collect the spillage with a
non-combustible, absorbent material (e.g., sand, earth, vermiculite) and place it in a container
for disposal by a licensed waste disposal contractor.[9] Avoid dispersal of spilled material and
contact with soil and waterways.[9]

Fire-Fighting Measures

Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire involving
BINOL.[6] Firefighters should wear self-contained breathing apparatus (SCBA) and full
protective gear.[9]

Disposal Considerations

BINOL is considered hazardous waste and must be disposed of accordingly.[4] Do not dispose
of it down the drain or in regular municipal trash.[4] Disposal should be carried out by a
licensed professional waste disposal service.[4] Contaminated packaging should be triple-
rinsed and offered for recycling or reconditioning.[6]
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Visualized Workflows and Logical Relationships

To further aid in the safe handling of BINOL, the following workflows have been visualized
using Graphviz.
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Caption: Workflow for the safe handling of BINOL in a laboratory setting.
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BINOL Spill Occurs
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Caption: Emergency response workflow for a BINOL spill.
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Caption: Decision-making workflow for first aid following BINOL exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Health and Safety of
Handling BINOL]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150571#health-and-safety-information-for-handling-
binol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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